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Compound of Interest

Compound Name: 1-Methyl-5-nitroimidazole

Cat. No.: B135252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 1-Methyl-5-nitroimidazole and

tinidazole, offering insights into their chemical properties, mechanisms of action, and

antimicrobial profiles. While tinidazole is a well-established clinical antimicrobial agent, 1-
Methyl-5-nitroimidazole is primarily recognized as a chemical intermediate and a metabolite

of other nitroimidazole drugs. This comparison is intended to inform researchers in the fields of

medicinal chemistry and pharmacology about the subtle yet significant differences that dictate

their divergent applications.

Introduction and Chemical Structure
Both 1-Methyl-5-nitroimidazole and tinidazole belong to the 5-nitroimidazole class of

compounds, which are known for their efficacy against anaerobic bacteria and protozoa.[1][2]

[3] Their shared core structure, a nitro-substituted imidazole ring, is crucial for their biological

activity.[4] However, the key distinction lies in the substituent at the N-1 position of the

imidazole ring.

1-Methyl-5-nitroimidazole is the simplest methylated 5-nitroimidazole. It is a pale yellow solid

and is primarily used in the synthesis of other 5-nitroimidazole derivatives with potential

antibacterial properties.[5] It is also a known metabolite of the widely used antimicrobial,

metronidazole.[6]
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Tinidazole, chemically known as 1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole, is a

second-generation 5-nitroimidazole.[3] It features a more complex ethylsulfonyl)ethyl group at

the N-1 position. This structural modification significantly influences its pharmacokinetic profile,

contributing to a longer half-life compared to first-generation nitroimidazoles like metronidazole.

[3]

Feature 1-Methyl-5-nitroimidazole Tinidazole

Chemical Name 1-Methyl-5-nitro-1H-imidazole
1-[2-(ethylsulfonyl)ethyl]-2-

methyl-5-nitro-1H-imidazole

CAS Number 3034-42-2[7] 19387-91-8

Molecular Formula C4H5N3O2[7] C8H13N3O4S

Molecular Weight 127.10 g/mol [7] 247.27 g/mol

Appearance Pale Yellow Solid[5] Crystalline powder

Key Structural Difference Methyl group at N-1
Ethylsulfonyl)ethyl group at N-

1

Mechanism of Action: A Shared Pathway
The antimicrobial activity of 5-nitroimidazoles is a prodrug mechanism that relies on the

reduction of the nitro group within susceptible anaerobic microorganisms.[8] This process is a

hallmark of their selective toxicity, as it occurs inefficiently in aerobic cells.
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MIC Determination Workflow

Prepare serial dilutions of test compounds in a 96-well plate.

Inoculate each well with a standardized suspension of the target microorganism.

Incubate the plate under appropriate anaerobic (or aerobic) conditions.

Observe for visible turbidity in each well.

The MIC is the lowest concentration with no visible growth.

Click to download full resolution via product page

Figure 2: Workflow for MIC determination.

Protocol:

Prepare a stock solution of each test compound (1-Methyl-5-nitroimidazole and tinidazole)

in a suitable solvent.
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Perform two-fold serial dilutions of each compound in a 96-well microtiter plate containing

appropriate broth medium.

Prepare a standardized inoculum of the test microorganism to a final concentration of

approximately 5 x 10^5 CFU/mL.

Inoculate each well of the microtiter plate with the microbial suspension. Include positive

(microorganism only) and negative (broth only) controls.

Incubate the plate under conditions suitable for the growth of the test organism (e.g., 37°C

for 24-48 hours in an anaerobic chamber for anaerobic bacteria).

After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration

of the drug that completely inhibits visible growth.

In Vitro Metabolism Study using Liver Microsomes
This assay helps to understand the metabolic stability of a compound.
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In Vitro Metabolism Workflow

Incubate test compound with liver microsomes and NADPH.

Collect aliquots at various time points.

Quench the reaction with a suitable solvent (e.g., acetonitrile).

Analyze the samples by LC-MS/MS to quantify the parent compound and identify metabolites.

Calculate the rate of metabolism and half-life.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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